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Compound of Interest

Compound Name: tripotassium;methyl(trioxido)silane

Cat. No.: B3423765 Get Quote

An In-depth Technical Guide to the Solubility and Stability of Tripotassium Methyl(trioxido)silane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

tripotassium;methyl(trioxido)silane, also known as potassium methylsilanetriolate. This

compound is of increasing interest in various industrial and scientific applications, including as

a surface modifying agent and in the development of biocompatible materials and drug delivery

systems.[1][2][3][4][5][6]

Chemical Properties
Tripotassium;methyl(trioxido)silane is an organosilicon compound with the chemical formula

CH₃K₃O₃Si. It is the tripotassium salt of methylsilanetriol. The presence of the silicon-carbon

bond and the ionic potassium-oxygen bonds gives this molecule its unique chemical

characteristics.
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Property Value

IUPAC Name tripotassium;methyl(trioxido)silane

Synonyms
Potassium methylsilanetriolate, Potassium

methyl siliconate

CAS Number 31795-24-1

Molecular Formula CH₃K₃O₃Si

Molecular Weight 208.41 g/mol

Appearance
Typically supplied as a colorless to yellowish

aqueous solution.[7]

Solubility
Tripotassium;methyl(trioxido)silane exhibits high solubility in polar solvents, a characteristic

attributed to its ionic nature. This enhanced solubility makes it suitable for various aqueous-

based formulations.[1]

Table 2.1: Qualitative Solubility of Tripotassium;methyl(trioxido)silane

Solvent Solubility Notes

Water Soluble[8][9][10]

Commercially available as a

40% aqueous solution.[9]

Forms stable aqueous

solutions.[11]

Ethanol Soluble[10]
Quantitative data not readily

available.

Methanol Soluble[10]
Quantitative data not readily

available.

Acetone Soluble[10]
Quantitative data not readily

available.
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Note: Specific quantitative solubility data (e.g., g/100 mL at various temperatures) is not widely

available in published literature. The provided information is based on qualitative descriptions

from safety data sheets and chemical suppliers.

Stability
The stability of tripotassium;methyl(trioxido)silane is a critical factor for its storage, handling,

and application. It is generally stable under anhydrous and alkaline conditions but is

susceptible to hydrolysis and reaction with atmospheric components.

Table 3.1: Stability Profile of Tripotassium;methyl(trioxido)silane
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Condition Stability
Details and Products of
Degradation

Thermal
Stable up to approximately

300°C.[10]

High temperatures can lead to

decomposition.

Aqueous (Hydrolysis)

Hydrolytically sensitive,

especially under neutral or

acidic conditions.[10]

In the presence of water, it

hydrolyzes to form

methylsilanetriol (CH₃Si(OH)₃)

and potassium hydroxide

(KOH). The resulting

methylsilanetriol is unstable

and can undergo self-

condensation to form

polysiloxanes.[10]

Atmospheric
Reacts with atmospheric

carbon dioxide.[12]

The reaction with CO₂ in the

presence of moisture leads to

the formation of

methylsilanetriol and

potassium carbonate (K₂CO₃).

[13]

pH
Most stable in alkaline

conditions (pH > 13).[7]

Decomposes upon exposure

to acids.[7]

Incompatibilities
Acids, aluminum metal, strong

oxidizing agents.[9][10]

Hydrolysis and Condensation Pathway
The primary degradation pathway for tripotassium;methyl(trioxido)silane in most

applications is hydrolysis, followed by the condensation of the resulting silanetriol.
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Caption: Hydrolysis and condensation of tripotassium;methyl(trioxido)silane.

Experimental Protocols
Detailed experimental protocols for tripotassium;methyl(trioxido)silane are not readily

available in the public domain. The following are generalized methodologies based on standard

analytical techniques for similar organosilicon compounds.

Protocol for Solubility Determination (Gravimetric
Method)
This protocol describes a method for determining the solubility of

tripotassium;methyl(trioxido)silane in a given solvent at a specific temperature.
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Preparation

Measurement

Calculation

Add excess tripotassium
methyl(trioxido)silane to solvent

Equilibrate at constant
temperature with stirring

Allow solids to settle

Withdraw a known volume
of the supernatant

Weigh the aliquot

Evaporate the solvent
under vacuum

Weigh the remaining solid residue

Calculate solubility
(g/100 mL or g/100 g)

Click to download full resolution via product page

Caption: Workflow for gravimetric solubility determination.

Methodology:
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Sample Preparation: An excess amount of tripotassium;methyl(trioxido)silane is added to

a known volume of the solvent (e.g., water, ethanol) in a sealed, temperature-controlled

vessel.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer) for a sufficient period

(e.g., 24-48 hours) to ensure equilibrium is reached. The temperature is maintained at the

desired value (e.g., 25 °C).

Separation: The agitation is stopped, and the undissolved solid is allowed to settle. A clear

supernatant is carefully collected using a syringe fitted with a filter to prevent the transfer of

solid particles.

Analysis: A precise volume of the supernatant is transferred to a pre-weighed container. The

solvent is then removed under controlled conditions (e.g., in a vacuum oven at a temperature

that does not cause decomposition) until a constant weight of the dried solute is achieved.

Calculation: The solubility is calculated from the mass of the dissolved solid and the volume

or mass of the solvent.

Protocol for Stability Assessment
This protocol is designed to evaluate the stability of an aqueous solution of

tripotassium;methyl(trioxido)silane under defined storage conditions.

Methodology:

Sample Preparation: A solution of known concentration (e.g., 10% w/v) is prepared and

packaged in sealed, inert containers.

Storage: Samples are stored under controlled long-term (e.g., 25°C / 60% RH) and

accelerated (e.g., 40°C / 75% RH) conditions.

Testing Schedule: Samples are withdrawn and analyzed at predetermined time points (e.g.,

0, 3, 6, 12, 24 months for long-term; 0, 1, 3, 6 months for accelerated).

Analysis: At each time point, the samples are analyzed for:

Appearance: Visual inspection for color change or precipitation.
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pH: Potentiometric measurement.

Assay of Active Substance: The concentration of the methylsilanetriolate anion can be

indirectly determined. One approach involves quantifying the potassium content using

Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) analysis.[14]

A decrease in the soluble potassium concentration after filtering any precipitate could

indicate degradation. Alternatively, the silane can be derivatized and analyzed by Gas

Chromatography-Mass Spectrometry (GC-MS).

Degradation Products: Formation of polysiloxanes can be monitored by techniques such

as Dynamic Light Scattering (DLS) for particle size analysis or by isolating and

characterizing the precipitate.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) can be used to

assess the thermal stability of the solid compound.[15][16][17][18]

Place sample in
TGA/DSC instrument

Heat at a controlled
rate under inert gas

Monitor weight loss (TGA)
and heat flow (DSC)

Determine onset of
decomposition and
thermal transitions

Click to download full resolution via product page

Caption: Workflow for thermal stability analysis using TGA/DSC.

Methodology:

Sample Preparation: A small, accurately weighed sample of dried

tripotassium;methyl(trioxido)silane is placed in an appropriate crucible (e.g., alumina).

Instrumentation: The analysis is performed using a simultaneous TGA/DSC instrument.

Experimental Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) over a

temperature range (e.g., 30 °C to 500 °C) under an inert atmosphere (e.g., nitrogen).

Data Analysis: The TGA curve provides information on the temperature at which weight loss

occurs, indicating decomposition. The DSC curve shows endothermic or exothermic

transitions, such as melting or decomposition.
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Applications in Drug Development
The properties of tripotassium;methyl(trioxido)silane make it a candidate for investigation in

drug development, particularly in the areas of formulation and delivery.

Surface Modification: Its ability to react with surfaces containing hydroxyl groups can be

exploited to modify the surface of biomaterials, potentially improving biocompatibility or

altering drug-interaction properties.[1]

Drug Delivery Systems: As a precursor in sol-gel chemistry, it could be used to create silica-

based matrices for the controlled release of therapeutic agents.[1] The biocompatibility of

silica-based materials is a significant advantage in such applications.[2][4][5][6]

Stabilizer: In certain formulations, its alkaline nature and ability to interact with other

molecules could be investigated for stabilizing proteins or other biomolecules.[13]

Further research is required to fully elucidate the potential and limitations of

tripotassium;methyl(trioxido)silane in pharmaceutical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.env.go.jp/en/chemi/pops/Appendix/04-GuideLine/04Chapter3.pdf
https://www.semanticscholar.org/paper/Kinetics-and-Mechanism-of-Aqueous-Hydrolysis-and-of-Pohl-Osterholtz/21d723ee05bb76538c10d2f00b0bd8b4327e8afa
https://www.semanticscholar.org/paper/Kinetics-and-Mechanism-of-Aqueous-Hydrolysis-and-of-Pohl-Osterholtz/21d723ee05bb76538c10d2f00b0bd8b4327e8afa
https://www.researchgate.net/publication/231192877_Determination_of_Silicon_in_Organosilicon_Compounds
https://www.guidechem.com/question/what-are-the-properties-and-us-id137418.html
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://fr.alfa-industry.com/material-chemicals/industrial-chemicals/31795-24-1-potassium-methylsilanetriolate.html
https://www.oiv.int/standards/international-oenological-codex/part-ii-analytical-and-control-techniques/analytical-and-control-techniques/potassium-determination-by-aas
https://www.scionresearch.com/__data/assets/pdf_file/0003/58026/Info-Sheet-Thermal-Analysis.pdf
https://www.journalijar.com/uploads/2017/12/964_IJAR-21101.pdf
https://orbit.dtu.dk/files/255815292/02.pdf
https://www.akademiabaru.com/doc/ARFMTSV71_N1_P10_20.pdf
https://www.benchchem.com/product/b3423765#tripotassium-methyl-trioxido-silane-solubility-and-stability
https://www.benchchem.com/product/b3423765#tripotassium-methyl-trioxido-silane-solubility-and-stability
https://www.benchchem.com/product/b3423765#tripotassium-methyl-trioxido-silane-solubility-and-stability
https://www.benchchem.com/product/b3423765#tripotassium-methyl-trioxido-silane-solubility-and-stability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3423765?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

